Cas no 115956-07-5 ((2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one)

• Product name: (2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one
• CAS No: 115956-07-5
• MF: C₁₀H₁₅NO₂
• MW: 181.2316
• CID: 63192
• PubChem ID: 16726729

(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• (2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one
• ENDO-HEXAHYDRO-HYDROXY-2,6-METHANO-2H-QUINOLIZIN-3-(4H)-ONE
• Endo-Hexahydro-8-Hydroxy-2,6-Methano-2h-Quinolizin-3(4h)-One
• (2α,6α,8α,9αβ)-Hexahydro-8-hydroxy-2,6-methano-2H-quinoliz
• INTERMEDIATE OF DOLASETRON
• Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin(4H)-one
• (2A,6A,8A,9AB)-,HEXAHYDRO-8-HYDROXY-,2,6-METHANO-2H-QUINOLIZIN-3(4H)-ONE(INTERMEDIATEOFDOLASETRON)
• (2α, 6α, 8α, 9αβ) hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one
• endo-8-Hydroxyhexahydro-1H-2,6-methanoquinolizin-3(2H)-one
• Endo-hexahydro-8-hydroxy-2.6- methano-2H-quinolizin-3(4H)-one
• AC-1648
• dolasetron intermediates
• (1R,2R)-1-chloro-2-hydroxypropane-1,2,3-tricarboxylic acid
• Endo-hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-o
• (1R,2R)-1-chloro-2-hydroxy-propane-1,2,3-tricarboxylic acid
• (3S,7R)-5-hydroxy-8-azatricyclo[5.3.1.03,8]undecan-10-one
• (2s,6R,8s,9aS)-8-hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one
• AKOS016009528
• 2,6-Methano-2H-quinolizin-3(4H)-one,hexahydro-8-hydroxy-, stereoisomer
• DTXSID90587390
• (5s,6R,8s,9aS)-8-Hydroxyhexahydro-1H-2,6-methanoquinolizin-3(2H)-one
• Q-100999
• Endo-hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3-(4H)-one
• BCP11431
• AKOS006289237
• NEDMCWSHHDYQAJ-VGKQMMLZSA-N
• AKOS025401437
• (6R,9aS)-8-Hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one
• 115956-07-5

• MDL： MFCD28145132
• Inchi： 1S/C10H15NO2/c12-9-3-7-1-6-2-8(4-9)11(7)5-10(6)13/h6-9,12H,1-5H2/t6-,7-,8+,9-
• InChI Key： NEDMCWSHHDYQAJ-GJFBTZRYSA-N
• SMILES： C1[C@H]2C[C@@H]3C[C@H](C[C@H]1N3CC2=O)O

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.3

Experimental Properties

• Color/Form: 白色或发白的粉末
• Density: 1.28
• Boiling Point: 356 ºC
• Flash Point: 169 ºC
• Refractive Index: 1.589
• PSA: 40.54000
• LogP: 0.11090

(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one Security Information

(2a,6a,8a,9ab)-Hexahydro-8-hydroxy-2,6-methano-2H-quinolizin-3(4H)-one Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines Quinolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines